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Compound of Interest

Compound Name: Linagliptin Acetamide-d3

Cat. No.: B15559584

Technical Guide: Linagliptin Acetamide-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Linagliptin Acetamide-d3, a deuterated
analog of a Linagliptin impurity. This document consolidates key chemical data, analytical
methodologies, and relevant biological pathways to support research and development
activities.

Core Compound Details

Linagliptin Acetamide-d3 is a stable isotope-labeled form of Linagliptin Acetamide. The
incorporation of deuterium atoms provides a distinct mass signature, making it a valuable tool
in analytical and metabolic studies, often used as an internal standard.

Parameter Value

CAS Number 1297274-00-0 (for radioisotope-labeled)
Molecular Formula C27D3H27NsOs3

Molecular Weight 517.60 g/mol

Quantitative Analytical Data
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The following tables summarize typical performance characteristics of analytical methods
developed for the quantification of Linagliptin, for which Linagliptin Acetamide-d3 would be an
ideal internal standard.

Table 1: HPLC Method Parameters for Linagliptin Analysis

Parameter Method 1 Method 2

Luna C18 (2) (250 x 4.6 mm,
5um)

Column Phenomenex C18

o Methanol: 0.2%
Acetonitrile and Phosphate

Mobile Phase Orthophosphoric Acid (50:50,
Buffer
viv)
Flow Rate 1 mL/min 1.0 mL/min
Detection Wavelength 299 nm 227 nm
Linearity Range 20 to 40 pg/ml 2-12 pg/mL
Accuracy 101.22% 100.21-103.83%

Table 2: Performance of a Validated HPLC-MS/MS Method for Linagliptin

Parameter Performance Characteristic
Linearity (r?) >0.999

Limit of Detection (LOD) 0.27 pg/mL

Limit of Quantification (LOQ) 0.82 pg/mL

Intra-day Precision (% RSD) <2.00

Inter-day Precision (% RSD) <2.00

Experimental Protocols
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Protocol 1: Quantitative Analysis of Linagliptin by RP-
HPLC

This protocol describes a reverse-phase high-performance liquid chromatography (RP-HPLC)
method for the quantification of Linagliptin in pharmaceutical formulations.

1. Materials and Reagents:

 Linagliptin reference standard

» Linagliptin Acetamide-d3 (as internal standard)
o Acetonitrile (HPLC grade)

¢ Phosphate buffer (pH adjusted)

o Water (HPLC grade)

2. Chromatographic Conditions:

e Column: Phenomenex C18

o Mobile Phase: Acetonitrile and Phosphate Buffer
e Flow Rate: 1 mL/min

« Injection Volume: 10 pL

e Column Temperature: Ambient

e Detection: UV at 299 nm

3. Standard Solution Preparation:

o Prepare a stock solution of Linagliptin in a suitable solvent (e.g., methanol).

» Prepare a series of working standard solutions by diluting the stock solution to
concentrations ranging from 20 to 40 pg/mL.
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Prepare a stock solution of Linagliptin Acetamide-d3 as the internal standard.

. Sample Preparation:

Extract the drug from the sample matrix using a suitable solvent.
Spike the extracted sample with the internal standard solution.

Filter the sample through a 0.45 pm filter before injection.

. Analysis:

Inject the standard and sample solutions into the HPLC system.

Record the chromatograms and integrate the peak areas for Linagliptin and the internal
standard.

Construct a calibration curve by plotting the ratio of the peak area of Linagliptin to the
internal standard against the concentration of the standard solutions.

Determine the concentration of Linagliptin in the samples from the calibration curve.

Protocol 2: Visible Spectrophotometric Method for
Linagliptin Estimation

This protocol outlines a colorimetric method for the determination of Linagliptin.

1

. Principle: This method is based on the condensation reaction between the primary amine

group of Linagliptin and p-dimethylaminobenzaldehyde (PDAB) in an acidic medium to form a

yellow Schiff base.

2

. Reagents:

Linagliptin reference standard
p-dimethylaminobenzaldehyde (PDAB) solution (5% w/v in methanol)

Hydrochloric acid (HCI), 37%
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Distilled water
. Procedure:

Transfer aliquots of the working standard solution of Linagliptin into a series of 10 mL
volumetric flasks to obtain final concentrations of 5-45 pg/mL.

To each flask, add 1 mL of 5% w/v PDAB solution and 2 mL of 37% HCI.

Heat the flasks in a water bath at 70-75°C for 35 minutes.

Cool the flasks to room temperature and dilute to the mark with distilled water.

Measure the absorbance of the yellow-colored solution at 407 nm against a reagent blank.
. Calibration Curve:

Plot a graph of absorbance versus concentration to obtain the calibration curve.

The concentration of Linagliptin in the test sample can be determined from this curve.

Visualizations
Signaling Pathway of Linagliptin
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Caption: Mechanism of action of Linagliptin as a DPP-4 inhibitor.
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Experimental Workflow for HPLC Analysis
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Caption: A typical workflow for the quantitative analysis of Linagliptin using HPLC.

 To cite this document: BenchChem. [Linagliptin Acetamide-d3 CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15559584+#linagliptin-acetamide-d3-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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